Cas no 2034306-18-6 (N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3-acetamidobenzamide)

• Product Name: N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3-acetamidobenzamide
• CAS No: 2034306-18-6
• MF: C₁₈H₂₀F₂N₄O₃
• MW: 378.373210906982
• CID: 5332641
• Update Time: 2025-06-03

N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3-acetamidobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-acetamido-N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)benzamide
• 3-acetamido-N-[[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl]benzamide
• N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3-acetamidobenzamide

• Inchi： 1S/C18H20F2N4O3/c1-11(25)22-14-4-2-3-13(9-14)17(26)21-10-15-23-16(24-27-15)12-5-7-18(19,20)8-6-12/h2-4,9,12H,5-8,10H2,1H3,(H,21,26)(H,22,25)
• InChI Key： YIXFZWPRNAWJTM-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2=NOC(CNC(C3C=CC=C(C=3)NC(C)=O)=O)=N2)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 539
• XLogP3: 2.1
• Topological Polar Surface Area: 97.1

Additional information on N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3-acetamidobenzamide

Recent Advances in the Study of N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3-acetamidobenzamide (CAS: 2034306-18-6)

In recent years, the compound N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3-acetamidobenzamide (CAS: 2034306-18-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a 1,2,4-oxadiazole ring and a difluorocyclohexyl moiety, has shown promising potential in various therapeutic applications. The following research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3-acetamidobenzamide has been optimized in recent studies to improve yield and purity. Researchers have employed a multi-step synthetic route, starting from commercially available precursors, to construct the 1,2,4-oxadiazole core. The incorporation of the difluorocyclohexyl group has been particularly challenging due to steric and electronic factors, but recent advancements in fluorination techniques have addressed these issues. The final product has been characterized using NMR, HPLC, and mass spectrometry, confirming its structural integrity.

Biological evaluations of this compound have revealed its potent activity as a modulator of specific protein targets. In vitro studies have demonstrated its high affinity for certain enzymes involved in inflammatory pathways, suggesting potential applications in treating autoimmune diseases. Additionally, preliminary in vivo studies in animal models have shown favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These findings underscore the compound's potential as a lead candidate for further drug development.

Recent research has also explored the mechanistic aspects of N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3-acetamidobenzamide's activity. Structural biology techniques, such as X-ray crystallography, have been employed to elucidate its binding mode with target proteins. These studies have provided valuable insights into the molecular interactions that underpin its efficacy, paving the way for structure-activity relationship (SAR) optimization. Computational modeling has further supported these findings, enabling the design of analogs with improved potency and selectivity.

Despite these promising results, challenges remain in the development of this compound. Issues such as metabolic stability and potential off-target effects need to be addressed in future studies. However, the current body of research highlights the significant potential of N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3-acetamidobenzamide as a therapeutic agent. Ongoing investigations are expected to further refine its properties and explore its applicability in clinical settings.

In conclusion, N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3-acetamidobenzamide represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features, combined with promising biological activity, make it a valuable candidate for further exploration. As research progresses, this compound may emerge as a key player in the development of novel therapeutics for a range of diseases.